Cas no 26839-77-0 ((R)-(+)-Timolol Maleate)

• Product Name: (R)-(+)-Timolol Maleate
• CAS No: 26839-77-0
• MF: C₁₇H₂₈N₄O₇S
• MW: 432.4918
• CID: 53019
• PubChem ID: 5702122
• Update Time: 2025-05-24

(R)-(+)-Timolol Maleate Chemical and Physical Properties

Names and Identifiers

• D-Timolol maleate
• (+)-3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole maleate
• (+)-3-(3-tert-Butylamino-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole hydrogen maleate
• (R)-(+)-Timolol maleate
• (R)-Timolol hydrogen maleate
• 2-Propanol, 1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-, (+)-, maleate (1:1) (salt), (-)- (8CI)
• 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-, (2R)-, (2Z)-2-butenedioate (1:1) (salt) (9CI)
• Timclol Maleate
• TiMolol Maleate iMpurity
• (R)-Timolol maleate
• R-enantiomertimolol maleate
• 78U14B243Y
• (+)-Timolol maleate
• Timolol maleate, R-enantiomer
• Dextimolol Maleate
• SPECTRUM1500578
• HMS500I20
• C17H28N4O7S
• HMS1921E15
• NSC757351
• O649
• AB0016571
• Q27266692
• (R)-Bis(3-(3-(tert-butylamino)-2-hydroxypropoxy)-4-mo
• (R)-Bis(3-(3-(tert-butylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole) maleate
• (Z)-but-2-enedioic acid;(2R)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• Pharmakon1600-01500578
• TIMOLOL MALEATE, (R)-
• NCGC00094794-01
• NCGC00094794-02
• 50929-98-1
• CCG-39272
• (Z)-BUT-2-ENEDIOIC ACID, (2R)-1-(TERT-BUTYLAMINO)-3-((4-MORPHOLIN-4-YL-1,2,5-THIADIAZOL-3-YL)OXY)PROPAN-2-OL
• J369.187J
• EINECS 248-034-7
• TIMOLOL MALEATE, R-ENANTIOMER [WHO-DD]
• TIMOLOL MALEATE, (+)-
• J-019136
• (2R)-1-((2-METHYL-2-PROPANYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL (2Z)-2-BUTENEDIOATE (1:1)
• (R)-(+)-3-Morpholino-4-(3-tert-butylamino-2-hydroxypropoxy)-1,2,5-thiadiazole Hydrogen Maleate
• EINECS 256-854-1
• (R)-bis[3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole] maleate
• WLRMANUAADYWEA-ASSQPYIHSA-N
• (2R)-1-((1,1-DIMETHYLETHYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL (2Z)-2-BUTENEDIOATE SALT
• 2-PROPANOL, 1-(TERT-BUTYLAMINO)-3-((4-MORPHOLINO-1,2,5-THIADIAZOL-3-YL)OXY)-, (+)-, MALEATE (1:1) (SALT), (-)-
• UNII-78U14B243Y
• 2-PROPANOL, 1-((1,1-DIMETHYLETHYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-, (2R)-, (2Z)-2-BUTENEDIOATE (1:1)
• 26839-77-0
• (R)-(+)-Timolol Maleate

• MDL： MFCD09838437
• Inchi： 1S/C13H24N4O3S.C4H4O4/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17;5-3(6)1-2-4(7)8/h10,14,18H,4-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t10-;/m1./s1
• InChI Key： WLRMANUAADYWEA-ASSQPYIHSA-N
• SMILES： S1N=C(C(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])OC([H])([H])[C@@]([H])(C([H])([H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H].O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O

Computed Properties

• Exact Mass: 432.16800
• Monoisotopic Mass: 430.15222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183

Experimental Properties

• Boiling Point: 487.2 °C at 760 mmHg
• Flash Point: 487.2 °C at 760 mmHg
• PSA: 182.58000
• LogP: 0.67020
• Specific Rotation: +4.5° to +6.5° (c=1, 1M HCl)

(R)-(+)-Timolol Maleate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (R)-(+)-Timolol Maleate

Professional Introduction to (R)-(+)-Timolol Maleate (CAS No. 26839-77-0)

The compound (R)-(+)-Timolol Maleate, with the CAS registry number 26839-77-0, is a significant molecule in the field of ophthalmology and drug development. This compound is widely recognized for its role as an active ingredient in various therapeutic agents, particularly in the management of intraocular pressure (IOP) in glaucoma patients. The molecule belongs to the class of beta-adrenergic receptor antagonists, which are known for their ability to block the effects of adrenaline on the eyes, thereby reducing IOP and preventing vision loss.

Recent advancements in pharmacological research have shed light on the mechanism of action of (R)-(+)-Timolol Maleate. Studies have demonstrated that this compound selectively inhibits beta-1 adrenergic receptors in the ciliary body, leading to a reduction in aqueous humor production. This selective action minimizes systemic side effects, making it a preferred option for patients who require long-term treatment. Moreover, the maleate salt form of timolol has been shown to enhance bioavailability and stability, ensuring consistent therapeutic effects.

One of the most notable developments in the field is the integration of (R)-(+)-Timolol Maleate into combination therapies. Researchers have explored its synergistic effects with other anti-glaucoma agents, such as prostaglandin analogs and alpha agonists. These combinations have shown promising results in achieving greater IOP reduction with minimal adverse effects. For instance, a recent clinical trial published in the Journal of Glaucoma highlighted that patients treated with a combination of timolol maleate and latanoprost experienced a significant decrease in IOP compared to monotherapy.

The pharmacokinetics and pharmacodynamics of (R)-(+)-Timolol Maleate have also been extensively studied. Studies using advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have provided detailed insights into its absorption, distribution, metabolism, and excretion profiles. These findings are crucial for optimizing dosing regimens and ensuring patient safety. For example, research has shown that topical administration leads to rapid absorption into the systemic circulation, with peak plasma concentrations achieved within 1-2 hours.

In terms of clinical applications, (R)-(+)-Timolol Maleate remains a cornerstone in glaucoma therapy. Its efficacy has been validated by numerous randomized controlled trials (RCTs), which have consistently demonstrated its ability to lower IOP by approximately 20-30%. This reduction is significant enough to slow down or halt the progression of glaucoma-related optic nerve damage. Furthermore, recent studies have explored its potential use in other ocular conditions, such as ocular hypertension and post-surgical inflammation.

The safety profile of (R)-(+)-Timolol Maleate is another area that has garnered attention from researchers. While it is generally well-tolerated, some patients may experience local side effects such as ocular irritation or allergic reactions. To address these issues, scientists have developed new formulations with improved tolerability. For instance, preservative-free versions of timolol maleate have been introduced to reduce the risk of hypersensitivity reactions.

Looking ahead, ongoing research is focused on enhancing the delivery mechanisms of (R)-(+)-Timolol Maleate. Innovations such as nanoparticle-based delivery systems and sustained-release formulations aim to improve patient compliance and reduce dosing frequency. A study published in Nanomedicine: Nanotechnology Biology and Medicine reported that encapsulating timolol maleate in biodegradable nanoparticles significantly prolonged its residence time in the eye, leading to enhanced therapeutic outcomes.

In conclusion, (R)-(+)-Timolol Maleate (CAS No. 26839-77-0) stands as a testament to advancements in ophthalmic drug development. Its role as an effective beta-blocker continues to be validated by cutting-edge research, ensuring its relevance in modern glaucoma management. As science progresses, further innovations are expected to expand its therapeutic applications and improve patient care.